Cas no 1004672-03-0 (3-(3-bromophenyl)-5-(4-methoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 3-(3-bromophenyl)-5-(4-methoxyphenyl)-1,2,4-oxadiazole
• CAS No: 1004672-03-0
• MF: C₁₅H₁₁BrN₂O₂
• MW: 331.164042711258
• CID: 1125663
• PubChem ID: 8895114
• Update Time: 2025-04-20

3-(3-bromophenyl)-5-(4-methoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-5-(4-methoxyphenyl)-1,2,4-oxadiazole
• DTXSID60429258
• 1004672-03-0

• Inchi： 1S/C15H11BrN2O2/c1-19-13-7-5-10(6-8-13)15-17-14(18-20-15)11-3-2-4-12(16)9-11/h2-9H,1H3
• InChI Key： FSLSDIFIZRCIDC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NOC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 330.00043
• Monoisotopic Mass: 330.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• Density: 1.443±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.3E-3 g/L) (25 ºC),
• PSA: 48.15